Cas no 17635-27-7 (5-Chloro-2,3-dimethylquinoxaline)

• Product Name: 5-Chloro-2,3-dimethylquinoxaline
• CAS No: 17635-27-7
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 5741741
• PubChem ID: 592167
• Update Time: 2025-10-28

5-Chloro-2,3-dimethylquinoxaline Chemical and Physical Properties

Names and Identifiers

• DTXSID101302858
• 17635-27-7
• 5-Chloro-2,3-dimethylquinoxaline
• XACYYUSRWZUNSN-UHFFFAOYSA-N
• 5-Chloro-2,3-dimethyl-quinoxaline
• Quinoxaline, 5-chloro-2,3-dimethyl-

• Inchi： 1S/C10H9ClN2/c1-6-7(2)13-10-8(11)4-3-5-9(10)12-6/h3-5H,1-2H3
• InChI Key： XACYYUSRWZUNSN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C1=NC(C)=C(C)N=2

Computed Properties

• Exact Mass: 192.0454260g/mol
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 78-80 °C
• pka: 0.18±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 5-Chloro-2,3-dimethylquinoxaline

Introduction to 5-Chloro-2,3-dimethylquinoxaline (CAS No. 17635-27-7)

5-Chloro-2,3-dimethylquinoxaline, identified by its Chemical Abstracts Service (CAS) number 17635-27-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic molecule has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both chloro and methyl substituents on the quinoxaline core imparts unique reactivity, making it a valuable scaffold for the synthesis of biologically active molecules.

The quinoxaline core itself is a fused bicyclic system consisting of a pyrimidine and an imidazole ring, which is known for its broad spectrum of biological activities. The introduction of electron-withdrawing and electron-donating groups can modulate the electronic properties of the ring system, influencing its interactions with biological targets. In the case of 5-Chloro-2,3-dimethylquinoxaline, the chloro group at the 5-position enhances electrophilicity, while the methyl groups at the 2- and 3-positions provide steric hindrance and influence molecular shape, both of which are critical factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of quinoxaline derivatives with high precision. Studies have demonstrated that modifications in the substitution pattern can lead to significant changes in potency and selectivity. For instance, 5-Chloro-2,3-dimethylquinoxaline has been investigated as a potential intermediate in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The ability to fine-tune its structure allows for the development of compounds that exhibit high target specificity while minimizing off-target effects.

The synthesis of 5-Chloro-2,3-dimethylquinoxaline typically involves multi-step organic reactions, starting from readily available precursors such as anthranilic acid derivatives or barbituric acid. The chlorination step is often performed using reagents like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂), which efficiently introduce the chloro substituent at the desired position. The dimethylation step can be achieved using methylating agents such as dimethyl sulfate or dimethyl iodide in the presence of a base catalyst. These synthetic routes highlight the compound's accessibility and utility in pharmaceutical research.

One of the most compelling aspects of 5-Chloro-2,3-dimethylquinoxaline is its role as a building block for more complex drug candidates. Researchers have leveraged its structural features to develop molecules with enhanced pharmacological properties. For example, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are overactive in many cancers. The quinoxaline scaffold interacts with the ATP-binding pocket of these enzymes, disrupting their function and thereby inhibiting tumor growth. Such findings underscore the importance of 5-Chloro-2,3-dimethylquinoxaline in oncology research.

The chemical stability and solubility profile of 5-Chloro-2,3-dimethylquinoxaline also contribute to its appeal as a pharmaceutical intermediate. Its stability under various storage conditions ensures that it remains viable for long-term research projects, while its moderate solubility in common organic solvents facilitates its use in high-throughput screening assays. These characteristics make it an ideal candidate for large-scale drug discovery programs.

In conclusion, 5-Chloro-2,3-dimethylquinoxaline (CAS No. 17635-27-7) is a multifaceted compound with significant potential in pharmaceutical development. Its unique structural features, combined with its synthetic accessibility and biological activity, make it a cornerstone in medicinal chemistry research. As our understanding of quinoxaline derivatives continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of drug discovery and development.